Cas no 115974-97-5 (4-(1E)-3-methoxy-3-oxoprop-1-en-1-ylbenzoic acid)

• Product Name: 4-(1E)-3-methoxy-3-oxoprop-1-en-1-ylbenzoic acid
• CAS No: 115974-97-5
• MF: C₁₁H₁₀O₄
• MW: 206.194703578949
• MDL: MFCD13659447
• CID: 1205269
• PubChem ID: 10608330
• Update Time: 2025-05-24

4-(1E)-3-methoxy-3-oxoprop-1-en-1-ylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(1E)-3-methoxy-3-oxo-1-propenyl]-
• 4-(1E)-3-methoxy-3-oxoprop-1-en-1-ylbenzoic acid
• 160648-26-0
• 4-[(1E)-3-methoxy-3-oxoprop-1-en-1-yl]benzoic acid, E
• Benzoic acid, 4-(3-methoxy-3-oxo-1-propen-1-yl)-
• DB-106303
• (E)-4-(3-methoxy-3-oxoprop-1-enyl)benzoic acid
• DTXSID90442415
• CS-0120774
• 4-((E)-2-Methoxycarbonyl-vinyl)-benzoic Acid
• 4-[(E)-3-methoxy-3-oxoprop-1-enyl]benzoic acid
• WNQUXRWZRJWTBX-QPJJXVBHSA-N
• EN300-314805
• Z1508917480
• 4-[(1e)-3-methoxy-3-oxoprop-1-en-1-yl]benzoic acid
• AKOS016000367
• 115974-97-5
• 4-(3-Methoxy-3-oxoprop-1-en-1-yl)benzoic acid
• SCHEMBL1409963
• SCHEMBL1409962
• (E)-4-(3-methoxy-3-oxoprop-1-en-1-yl)benzoic acid

• MDL： MFCD13659447
• Inchi： 1S/C11H10O4/c1-15-10(12)7-4-8-2-5-9(6-3-8)11(13)14/h2-7H,1H3,(H,13,14)/b7-4+
• InChI Key： WNQUXRWZRJWTBX-QPJJXVBHSA-N
• SMILES： O(C)C(/C=C/C1C=CC(C(=O)O)=CC=1)=O

Computed Properties

• Exact Mass: 220.07356
• Monoisotopic Mass: 206.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid esters

Additional information on 4-(1E)-3-methoxy-3-oxoprop-1-en-1-ylbenzoic acid

4-(1E)-3-Methoxy-3-Oxoprop-1-en-1-ylbenzoic Acid: A Comprehensive Overview

4-(1E)-3-Methoxy-3-Oxoprop-1-en-1-ylbenzoic Acid (CAS No. 115974-97-5) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure and functional groups, has garnered attention due to its potential applications in drug development and as a building block for advanced materials. Recent studies have highlighted its role in various biochemical pathways, making it a focal point for researchers seeking novel therapeutic agents.

The chemical structure of 4-(1E)-3-methoxy-3-oxoprop-1-en-1-ylbenzoic acid comprises a benzoic acid moiety attached to a substituted propenoyl group. The presence of the methoxy and oxo groups introduces steric and electronic effects that influence its reactivity and biological activity. These functional groups also play a crucial role in determining the compound's solubility, stability, and interactions with biological systems.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 4-(1E)-3-methoxy-3-oxoprop-1-en-1-yllbenzoic acid. Researchers have employed various strategies, including catalytic cross-coupling reactions and enantioselective synthesis, to produce this compound in high yields and with excellent stereochemical control. These methods not only enhance the scalability of production but also pave the way for its application in large-scale manufacturing processes.

The biological activity of 4-(1E)-3-methoxy-3-Oxoprop-l-en-l-yllbenzoic acid has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an anti-inflammatory agent, with mechanisms involving the inhibition of key inflammatory pathways such as COX enzymes. Additionally, this compound has shown promise in modulating cellular signaling pathways associated with neurodegenerative diseases, making it a candidate for drug development targeting conditions like Alzheimer's disease.

In the realm of materials science, 4-(lE)-3-methoxy-S-Oxoprop-l-en-l-yllbenzoic acid has been explored as a precursor for the synthesis of advanced polymers and coatings. Its ability to form stable covalent bonds under mild conditions makes it suitable for applications requiring high thermal stability and mechanical strength. Recent breakthroughs in polymer chemistry have leveraged this compound to develop materials with tailored properties for use in aerospace and electronics industries.

Furthermore, the environmental impact of 4-(lE)-3-methoxy-S-Oxoprop-l-en-l-yllbenzoic acid has been a topic of recent research. Studies have focused on its biodegradability and eco-friendly synthesis routes, aligning with global efforts to promote sustainable chemistry practices. These findings underscore the importance of considering environmental factors in the design and production of chemical compounds.

In conclusion, 4-(lE)-3-methoxy-S-Oxoprop-l-en-l-yllbenzoic acid (CAS No. 1 5974 97 5) stands as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a valuable asset in both academic research and industrial development. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to fields ranging from medicine to materials science.